Cas no 1351616-49-3 (5-phenyl-N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-1,2-oxazole-3-carboxamide hydrochloride)

• Product Name: 5-phenyl-N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-1,2-oxazole-3-carboxamide hydrochloride
• CAS No: 1351616-49-3
• MF: C₂₁H₂₃ClN₄O₃S
• MW: 446.950322389603
• CID: 5961105
• PubChem ID: 71782816
• Update Time: 2025-06-13

5-phenyl-N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-1,2-oxazole-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-1,2-oxazole-3-carboxamide hydrochloride
• 5-phenyl-N-[2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl]-1,2-oxazole-3-carboxamide:hydrochloride
• VU0526757-1
• 5-PHENYL-N-{2-[4-(THIOPHENE-2-CARBONYL)PIPERAZIN-1-YL]ETHYL}-1,2-OXAZOLE-3-CARBOXAMIDE HYDROCHLORIDE
• AKOS026686210
• 5-phenyl-N-[2-[4-(thiophene-2-carbonyl)piperazin-1-yl]ethyl]-1,2-oxazole-3-carboxamide;hydrochloride
• 5-phenyl-N-(2-(4-(thiophene-2-carbonyl)piperazin-1-yl)ethyl)isoxazole-3-carboxamide hydrochloride
• 1351616-49-3
• F5871-1052

• Inchi： 1S/C21H22N4O3S.ClH/c26-20(17-15-18(28-23-17)16-5-2-1-3-6-16)22-8-9-24-10-12-25(13-11-24)21(27)19-7-4-14-29-19;/h1-7,14-15H,8-13H2,(H,22,26);1H
• InChI Key： XPWMSSCDCDEPOH-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NCCN2CCN(C(C3SC=CC=3)=O)CC2)=O)=N1.[H]Cl

Computed Properties

• Exact Mass: 446.1179395g/mol
• Monoisotopic Mass: 446.1179395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-phenyl-N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-1,2-oxazole-3-carboxamide hydrochloride

Comprehensive Overview of 5-phenyl-N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-1,2-oxazole-3-carboxamide hydrochloride (CAS No. 1351616-49-3)

The compound 5-phenyl-N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-1,2-oxazole-3-carboxamide hydrochloride (CAS No. 1351616-49-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique structural features, combines a phenyl group, a thiophene moiety, and a piperazine core, making it a subject of interest for drug discovery and development. Its hydrochloride salt form enhances solubility and bioavailability, which are critical factors in therapeutic applications.

In recent years, the demand for novel heterocyclic compounds like 5-phenyl-N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-1,2-oxazole-3-carboxamide hydrochloride has surged, driven by the need for targeted therapies in oncology, neurology, and infectious diseases. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, given the presence of the piperazine and thiophene functionalities. These structural elements are often associated with high binding affinity and selectivity, making the compound a promising candidate for further investigation.

The synthesis of 5-phenyl-N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-1,2-oxazole-3-carboxamide hydrochloride involves multi-step organic reactions, including amide coupling and piperazine derivatization. The thiophene-2-carbonyl group is introduced to enhance the compound's interaction with biological targets, while the 1,2-oxazole ring contributes to its metabolic stability. Such synthetic strategies are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in modern medicinal chemistry.

From a commercial perspective, CAS No. 1351616-49-3 is often sought after by pharmaceutical companies and research institutions exploring small molecule therapeutics. Its potential applications in precision medicine and personalized therapy align with current trends in healthcare, where tailored treatments are increasingly prioritized. Additionally, the compound's hydrochloride form is favored for preclinical studies due to its improved pharmacokinetic properties.

Safety and efficacy studies of 5-phenyl-N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-1,2-oxazole-3-carboxamide hydrochloride are still in early stages, but preliminary data suggest low cytotoxicity and favorable tolerability profiles. These findings are encouraging for researchers focusing on drug repurposing and combination therapies, two hot topics in contemporary drug development. The compound's versatility also makes it a valuable tool for probing signal transduction pathways and enzyme mechanisms.

In summary, 5-phenyl-N-{2-4-(thiophene-2-carbonyl)piperazin-1-ylethyl}-1,2-oxazole-3-carboxamide hydrochloride (CAS No. 1351616-49-3) represents a compelling example of how heterocyclic chemistry can drive innovation in life sciences. Its structural complexity and potential therapeutic applications underscore its importance in both academic and industrial settings. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.